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Introduction
Cesium-134 (¹³⁴Cs) is a radioactive isotope of cesium that is of significant interest in various

scientific fields, including environmental monitoring, nuclear physics, and as a tracer in

biological research. A thorough understanding of its nuclear properties, particularly its half-life

and decay scheme, is crucial for its accurate quantification and safe handling. This technical

guide provides an in-depth overview of the half-life and decay characteristics of Cesium-134,

along with the experimental methodologies used for their determination.

Core Properties of Cesium-134
Cesium-134 has a half-life of approximately 2.0652 years.[1][2][3][4] It is produced in nuclear

fission and through neutron capture by the stable isotope Cesium-133.[3] The primary mode of

decay for Cesium-134 is beta-minus (β⁻) decay to excited states of Barium-134 (¹³⁴Ba), which

then de-excite by emitting gamma rays.[1][5] A minor fraction of decays occur via electron

capture to Xenon-134.[2][4][6]

Quantitative Decay Data
The decay of Cesium-134 is characterized by the emission of beta particles and gamma rays

with specific energies and probabilities. This data is essential for the identification and

quantification of ¹³⁴Cs.
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Half-life of Cesium-134
Parameter Value Reference

Half-life (T₁⸝₂) 2.0652 ± 0.0004 years [4]

Half-life (T₁⸝₂) 2.0648 years [7]

Half-life (T₁⸝₂) 2.1 years [8]

Beta Decay Characteristics
Cesium-134 undergoes beta decay through several branches, each with a distinct maximum

energy and intensity.

Beta Transition
Maximum Energy
(keV)

Intensity (%) Daughter Nucleus

β⁻₁ 88.6 27.40 ¹³⁴Ba

β⁻₂ 415.2 2.48 ¹³⁴Ba

β⁻₃ 658.0 70.1 ¹³⁴Ba

β⁻₄ 890.6 0.45 ¹³⁴Ba

Data sourced from multiple references providing consistent values.[6][9][10]

Gamma Ray Emission Characteristics
Following beta decay, the excited Barium-134 nucleus emits gamma rays of specific energies.

The most prominent of these are used for the spectroscopic identification and quantification of

Cesium-134.
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Energy (keV) Intensity (%)

563.24 8.36

569.33 15.30

604.72 97.63

795.86 85.4

801.95 8.60

1038.6 0.990

1168.0 1.792

1365.2 3.016

Data represents a selection of the most intense gamma emissions and is compiled from

various sources.[1][10][11][12]

Cesium-134 Decay Scheme
The decay of ¹³⁴Cs to ¹³⁴Ba proceeds through a series of steps, which can be visualized as a

decay scheme. The parent nucleus, ¹³⁴Cs, decays via beta emission to various excited energy

levels of the daughter nucleus, ¹³⁴Ba. These excited states are unstable and rapidly de-excite

by emitting gamma rays until they reach the stable ground state of ¹³⁴Ba.
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Cesium-134 Decay Scheme
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Caption: Simplified decay scheme of Cesium-134 to Barium-134.

Experimental Protocols for Characterization
The determination of the half-life and decay scheme of Cesium-134 relies on precise and

accurate radiation measurement techniques. The two primary methods employed are gamma-

ray spectroscopy and 4πβ-γ coincidence counting.

Gamma-Ray Spectroscopy
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This is the most common technique for identifying and quantifying gamma-emitting

radionuclides like Cesium-134.

Methodology:

Sample Preparation: The sample containing Cesium-134 is placed in a well-defined

geometry, such as a Marinelli beaker, to ensure reproducible counting conditions.

Detector System: A high-purity germanium (HPGe) detector is typically used due to its

excellent energy resolution. The detector is cooled with liquid nitrogen to reduce thermal

noise. For lower resolution applications, a sodium iodide (NaI(Tl)) scintillation detector can

be used.

Calibration: The detector system is calibrated for both energy and efficiency using certified

radioactive standards with well-known gamma-ray energies and emission probabilities.

Standards are traceable to national metrology institutes like the National Institute of

Standards and Technology (NIST).

Data Acquisition: The sample is counted for a predetermined time to acquire a gamma-ray

spectrum. The spectrum is a histogram of the number of gamma rays detected versus their

energy.

Spectral Analysis: The characteristic gamma-ray peaks of Cesium-134 (e.g., 604.7 keV and

795.8 keV) are identified in the spectrum. The net peak area is calculated by subtracting the

background continuum.

Activity Calculation: The activity of Cesium-134 in the sample is determined from the net

peak area, the gamma-ray emission probability, the detector efficiency at that energy, and

the counting time.
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Gamma Spectroscopy Workflow
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4πβ-γ Coincidence Counting Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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